Cas no 2172091-20-0 (3-methyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid)

• Product Name: 3-methyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid
• CAS No: 2172091-20-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6283451
• PubChem ID: 165545891
• Update Time: 2025-05-23

3-methyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid
• 2172091-20-0
• EN300-1629430
• 3-methyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid

• Inchi： 1S/C10H14O4/c1-9(7(11)12)6-10(8(13)14-9)4-2-3-5-10/h2-6H2,1H3,(H,11,12)
• InChI Key： JXOKZLDPPRLVNL-UHFFFAOYSA-N
• SMILES： O1C(C2(CCCC2)CC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-methyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid

3-Methyl-1-Oxo-2-Oxaspiro[4.4]Nonane-3-Carboxylic Acid: A Comprehensive Overview

3-Methyl-1-Oxo-2-Oxaspiro[4.4]Nonane-3-Carboxylic Acid (CAS No. 2172091-20-0) is a unique organic compound with a complex spirocyclic structure, making it a subject of interest in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen or nitrogen. In this case, the spiro structure is formed by a four-membered ring and another four-membered ring, creating a highly strained and reactive system.

The spirocyclic structure of this compound plays a crucial role in its chemical properties and potential applications. The presence of the oxaspiro group introduces significant steric hindrance and electronic effects, which can influence its reactivity in various chemical reactions. Recent studies have highlighted the potential of such compounds in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties.

One of the key areas where 3-Methyl-1-Oxo-2-Oxaspiro[4.4]Nonane-3-Carboxylic Acid has shown promise is in biological applications. Researchers have explored its ability to act as a scaffold for drug delivery systems due to its unique structural features. The carboxylic acid group present in the molecule provides an additional functional group that can be utilized for further chemical modifications, such as esterification or amidation, to tailor its properties for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and oxidative coupling reactions. These methods have not only improved the yield but also provided insights into the stereochemical control of the product, which is critical for its application in chiral environments.

In terms of material science, the compound's spirocyclic structure has been studied for its potential use in designing novel polymers and supramolecular assemblies. The strain introduced by the spiro system can lead to unique physical properties, such as increased mechanical strength or enhanced thermal stability, making it a candidate for advanced materials development.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 3-Methyl-1-Oxo-2-Oxaspiro[4.4]Nonane-3-Carboxylic Acid. Density functional theory (DFT) calculations have revealed that the compound exhibits distinct electronic characteristics due to the conjugation effects within the spiro system. These findings have implications for its use in optoelectronic devices and sensors.

The latest research trends indicate a growing interest in exploring the biological activity of this compound. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. However, further investigations are required to fully understand its pharmacological profile and safety profile.

In conclusion, 3-Methyl-1-Oxo-2-Oxaspiro[4.4]Nonane-3-Carboxylic Acid (CAS No. 2172091-20-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure, functional groups, and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and materials science.